1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one

• CAS No.: 1596068-03-9
• Molecular Formula: C8H15NO
• Molecular Weight: 141.2

Description

1-(2,4-Dimethylpyrrolidin-1-yl)ethan-1-one is a chemical compound with the molecular formula C8H15NO It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one typically involves the reaction of 2,4-dimethylpyrrolidine with ethanone derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The specific reaction conditions, such as temperature, pressure, and reaction time, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include steps such as purification and isolation of the compound to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Dimethylpyrrolidin-1-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce a variety of substituted derivatives.

Scientific Research Applications

1-(2,4-Dimethylpyrrolidin-1-yl)ethan-1-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound may be used in biological studies to investigate its effects on biological systems and its potential as a bioactive molecule.

Medicine: Research may explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(2,3-Dimethylpyrrolidin-1-yl)ethan-1-one: A similar compound with a different substitution pattern on the pyrrolidine ring.

1-(4-Phenylphenyl)ethan-1-one: Another compound with a different aromatic substitution.

Uniqueness

1-(2,4-Dimethylpyrrolidin-1-yl)ethan-1-one is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of two methyl groups on the pyrrolidine ring can affect the compound’s steric and electronic properties, making it distinct from other similar compounds.